4-chloro-5-(fluorosulfonyl)-2-hydroxybenzoic acid
Overview
Description
4-Chloro-5-(fluorosulfonyl)-2-hydroxybenzoic acid (FSBA) is a fluorosulfonate compound used in a variety of scientific research applications. It is a versatile reagent that has been used in organic synthesis and has been studied for its potential to act as a catalyst in a variety of reactions. FSBA has also been studied for its potential to act as an inhibitor of enzymes, and its biochemical and physiological effects.
Scientific Research Applications
4-chloro-5-(fluorosulfonyl)-2-hydroxybenzoic acid has been used in a variety of scientific research applications. It has been used as a catalyst in organic synthesis reactions, such as the synthesis of arylboronic acids and aryl halides. It has also been used as an inhibitor of enzymes, such as cytochrome P450 and cytochrome c oxidase. Additionally, 4-chloro-5-(fluorosulfonyl)-2-hydroxybenzoic acid has been used to study the role of cytochrome P450 in drug metabolism.
Mechanism of Action
4-chloro-5-(fluorosulfonyl)-2-hydroxybenzoic acid has been studied for its potential to act as a catalyst in a variety of reactions. It has been shown to act as an electron-withdrawing group, which increases the reactivity of the substrate. Additionally, 4-chloro-5-(fluorosulfonyl)-2-hydroxybenzoic acid has been studied for its potential to act as an inhibitor of enzymes. It has been shown to bind to the active site of the enzyme and prevent the binding of substrate to the enzyme.
Biochemical and Physiological Effects
4-chloro-5-(fluorosulfonyl)-2-hydroxybenzoic acid has been studied for its potential to act as an inhibitor of enzymes. It has been shown to inhibit the activity of cytochrome P450, which is responsible for the metabolism of drugs. Additionally, 4-chloro-5-(fluorosulfonyl)-2-hydroxybenzoic acid has been studied for its potential to affect the biochemical and physiological processes of cells. It has been shown to inhibit the activity of cytochrome c oxidase, which is responsible for the production of energy in cells.
Advantages and Limitations for Lab Experiments
The use of 4-chloro-5-(fluorosulfonyl)-2-hydroxybenzoic acid in scientific research has several advantages. It is a versatile reagent that can be used in a variety of reactions. Additionally, it is relatively inexpensive and easy to obtain. However, there are some limitations to the use of 4-chloro-5-(fluorosulfonyl)-2-hydroxybenzoic acid in lab experiments. It is a strong acid, and therefore it must be handled with caution. Additionally, it is a strong oxidizing agent and can be corrosive to some materials.
Future Directions
4-chloro-5-(fluorosulfonyl)-2-hydroxybenzoic acid has potential applications in a variety of scientific research areas. For example, it could be studied for its potential to act as a catalyst in reactions involving organic compounds. Additionally, it could be studied for its potential to act as an inhibitor of enzymes, such as cytochrome P450 and cytochrome c oxidase. It could also be studied for its potential to affect the biochemical and physiological processes of cells. Finally, it could be studied for its potential to act as a drug delivery system.
Synthesis Methods
4-chloro-5-(fluorosulfonyl)-2-hydroxybenzoic acid can be synthesized by reacting 4-chlorobenzoic acid with trifluoromethanesulfonyl chloride in the presence of triethylamine. The reaction is carried out at room temperature, and the product is purified by column chromatography. This method yields a product with a purity of 95%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-5-(fluorosulfonyl)-2-hydroxybenzoic acid involves the introduction of a chloro group, a fluorosulfonyl group, and a hydroxy group onto a benzene ring.", "Starting Materials": [ "4-hydroxybenzoic acid", "thionyl chloride", "sulfuryl fluoride", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "ethanol", "water" ], "Reaction": [ "4-hydroxybenzoic acid is reacted with thionyl chloride to form 4-chlorobenzoic acid.", "4-chlorobenzoic acid is reacted with sulfuryl fluoride in the presence of sodium hydroxide to form 4-chloro-5-fluorosulfonylbenzoic acid.", "4-chloro-5-fluorosulfonylbenzoic acid is hydrolyzed with hydrochloric acid to form 4-chloro-5-fluorosulfonyl-2-hydroxybenzoic acid.", "The final product is purified by recrystallization from ethanol and water." ] } | |
CAS RN |
2648939-94-8 |
Product Name |
4-chloro-5-(fluorosulfonyl)-2-hydroxybenzoic acid |
Molecular Formula |
C7H4ClFO5S |
Molecular Weight |
254.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(2-fluorophenyl)carbamoyl]acetic acid](/img/structure/B6170675.png)